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Compound of Interest

Compound Name: d(T-A-T-A)

CAS No.: 39726-35-7

Cat. No.: B1228270

Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring the integrity

of materials and the safety of laboratory personnel is paramount. This guide provides essential,

immediate safety and logistical information for handling the oligonucleotide d(T-A-T-A),
including detailed operational and disposal plans. By adhering to these procedural, step-by-

step guidelines, you can mitigate risks and ensure the quality of your experimental outcomes.

Personal Protective Equipment (PPE): A Multi-tiered
Approach
While d(T-A-T-A) is not classified as a hazardous substance, adopting a rigorous PPE protocol

protects against potential contamination of the oligonucleotide and exposure to other laboratory

reagents. The following table outlines recommended PPE for various handling scenarios.
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Scenario Required PPE
Recommended Additional

PPE

Handling Lyophilized Powder
- Nitrile gloves- Safety glasses-

Laboratory coat

- Face mask (to prevent

inhalation of fine particles)

Reconstituting in Solution
- Nitrile gloves- Safety glasses-

Laboratory coat

- Chemical splash goggles for

larger volumes

General Handling of Solutions
- Nitrile gloves- Safety glasses-

Laboratory coat

Spill Cleanup

- Nitrile gloves (double-gloving

recommended)- Safety glasses

or chemical splash goggles-

Laboratory coat- Absorbent,

disposable pads

- Shoe covers if spill is on the

floor

Operational Plan: From Receipt to Storage
A systematic approach to handling d(T-A-T-A) from the moment it arrives in the laboratory is

crucial for maintaining its quality and ensuring a safe working environment.

Receiving and Inspection
Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Verify that the product details on the label match your order.

Wear nitrile gloves when handling the primary container.

Reconstitution of Lyophilized Oligonucleotide
Before opening, centrifuge the vial briefly to collect the lyophilized powder at the bottom.

Work in a clean, designated area, preferably a laminar flow hood, to minimize contamination.

Use nuclease-free water or buffer for reconstitution.
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Add the appropriate volume of solvent as per the product datasheet to achieve the desired

concentration.

Vortex briefly to ensure complete dissolution.

Aliquoting and Storage
To avoid repeated freeze-thaw cycles that can degrade the oligonucleotide, it is best practice

to create single-use aliquots.

Dispense the reconstituted solution into smaller, clearly labeled, nuclease-free

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of d(T-A-T-A) and associated materials is essential to maintain a safe and

compliant laboratory.

Uncontaminated Waste: Unused, uncontaminated d(T-A-T-A) solutions can typically be

disposed of down the drain with copious amounts of water, depending on local regulations.

Contaminated Waste: All materials that have come into contact with d(T-A-T-A) and other

laboratory reagents (e.g., gloves, pipette tips, tubes) should be disposed of in designated

laboratory waste containers.

Sharps: Needles or other sharps used in handling should be disposed of in a designated

sharps container.

Consult Local Regulations: Always consult your institution's environmental health and safety

(EHS) office for specific guidelines on chemical and biological waste disposal.

Visualizing the Workflow: A Step-by-Step Diagram
To provide a clear, at-a-glance overview of the handling process, the following diagram

illustrates the key stages of the d(T-A-T-A) workflow.
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Workflow for handling the oligonucleotide d(T-A-T-A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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